2-((4-Methoxybenzyl)sulfanyl)-8-methyl-4H-pyrido[1,2-a](1,3,5)triazin-4-one

• IUPAC Name: 2-[(4-methoxyphenyl)methylsulfanyl]-8-methylpyrido[1,2-a][1,3,5]triazin-4-one
• InChI: InChI=1S/C16H15N3O2S/c1-11-7-8-19-14(9-11)17-15(18-16(19)20)22-10-12-3-5-13(21-2)6-4-12/h3-9H,10H2,1-2H3
• InChI Key: VBYPFSVALRAOEQ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=NC(=NC(=O)N2C=C1)SCC3=CC=C(C=C3)OC
• Molecular Formula: C16H15N3O2S
• Molecular Weight: 313.4 g/mol

Description

“2-((4-Methoxybenzyl)sulfanyl)-8-methyl-4H-pyrido1,2-atriazin-4-one” is a chemical compound with the molecular formula C16H15N3O2S and a molecular weight of 313.38. It’s a derivative of 1,2,4-triazine, a six-membered heterocyclic compound possessing three nitrogen in its structure.

Molecular Structure Analysis

The molecular structure of “2-((4-Methoxybenzyl)sulfanyl)-8-methyl-4H-pyrido1,2-atriazin-4-one” consists of a 1,2,4-triazine ring fused with a pyrido ring. The compound also contains a methoxybenzyl sulfanyl group and a methyl group.

Physical And Chemical Properties Analysis

The compound has a density of 1.3±0.1 g/cm3 and a boiling point of 463.8±47.0 °C at 760 mmHg. The melting point and other physical and chemical properties are not specified in the available resources.

Scientific Research Applications

Phosphodiesterase Inhibitors

Compounds with structural similarities to "2-((4-Methoxybenzyl)sulfanyl)-8-methyl-4H-pyrido1,2-atriazin-4-one" have been investigated for their potential as phosphodiesterase (PDE) inhibitors. For instance, Raboisson et al. (2003) explored the bioisosteric replacement of adenine derivatives with pyrazolo[1,5-a]-1,3,5-triazines, leading to the discovery of potent PDE type 4 inhibitors with high isoenzyme selectivity. This research highlights the importance of triazine derivatives in developing new therapeutic agents for inflammatory diseases (Raboisson et al., 2003).

Chemical Synthesis Applications

Yamada et al. (2013) developed a novel acid-catalyzed p-methoxybenzylation reagent, showcasing the utility of triazine derivatives in facilitating the synthesis of benzyl ethers. This work illustrates the role of triazines in enhancing the efficiency and practicality of synthetic chemical processes (Yamada et al., 2013).

Antimicrobial Activity

Triazine derivatives have been synthesized and evaluated for their antimicrobial activities. Mohamed (2007) reported on the synthesis of pyridazine-3-sulfonyl chlorides and their efficacy against various bacterial strains, demonstrating the potential of triazine-based compounds in developing new antimicrobial agents (Mohamed, 2007).

Drug Delivery Systems

Mattsson et al. (2010) discussed the encapsulation of lipophilic pyrenyl derivatives in a water-soluble metalla-cage, highlighting the versatility of triazine derivatives in drug delivery applications. This research underscores the potential of triazine frameworks in creating novel drug delivery systems that improve the solubility and efficacy of hydrophobic therapeutic agents (Mattsson et al., 2010).